Cas no 1443345-73-0 (1-(3,5-difluoro-2-propoxyphenyl)ethanol)

• Product Name: 1-(3,5-difluoro-2-propoxyphenyl)ethanol
• CAS No: 1443345-73-0
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• MDL: MFCD22372848
• CID: 5209439
• Update Time: 2026-03-06

1-(3,5-difluoro-2-propoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluoro-2-propoxyphenyl)ethanol
• Benzenemethanol, 3,5-difluoro-α-methyl-2-propoxy-

• MDL： MFCD22372848
• Inchi： 1S/C11H14F2O2/c1-3-4-15-11-9(7(2)14)5-8(12)6-10(11)13/h5-7,14H,3-4H2,1-2H3
• InChI Key： RWNDDKZTKTVIDJ-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC(F)=CC(F)=C1OCCC)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3,5-difluoro-2-propoxyphenyl)ethanol

Comprehensive Overview of 1-(3,5-difluoro-2-propoxyphenyl)ethanol (CAS No. 1443345-73-0)

1-(3,5-difluoro-2-propoxyphenyl)ethanol (CAS No. 1443345-73-0) is a fluorinated aromatic alcohol derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoropropoxyphenyl backbone, is increasingly studied for its potential applications in drug discovery and material science. Its molecular structure combines a propanol side chain with fluorine substitutions, enhancing its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 1-(3,5-difluoro-2-propoxyphenyl)ethanol aligns with current trends in medicinal chemistry, where researchers prioritize molecules with improved metabolic stability and target selectivity. Searches for "fluorinated phenyl ethanol derivatives" and "CAS 1443345-73-0 applications" have surged, reflecting its relevance in developing kinase inhibitors and antimicrobial agents. Its propoxy group further contributes to lipophilicity, a critical factor in CNS drug design.

From an industrial perspective, 1443345-73-0 is often discussed alongside "green chemistry" methodologies, as its synthesis can be optimized using catalytic processes to reduce waste. Environmental concerns drive queries like "sustainable synthesis of difluorophenyl compounds," highlighting the demand for eco-friendly production routes. Analytical techniques such as HPLC and NMR are essential for characterizing this compound, ensuring purity for high-value applications.

In material science, the 3,5-difluoro-2-propoxyphenyl moiety exhibits intriguing photophysical properties, sparking research into OLEDs and liquid crystals. Patent databases reveal its use in "advanced electronic materials," correlating with rising searches for "fluorinated aromatic alcohols in optoelectronics." The compound’s stability under thermal stress makes it suitable for polymer modifications, addressing industry needs for heat-resistant coatings.

Regulatory compliance remains a key consideration for 1-(3,5-difluoro-2-propoxyphenyl)ethanol. While not classified as hazardous, proper handling protocols are emphasized in SDS documentation. FAQs like "storage conditions for CAS 1443345-73-0" underscore user focus on safety and shelf-life optimization. Collaborative studies between academia and manufacturers continue to explore scalable production methods, balancing cost-efficiency with performance.

Future prospects for this compound include its integration into "targeted drug delivery systems" and "bioimaging probes," areas dominating recent scientific literature. As AI-assisted molecular modeling advances, computational predictions of 1443345-73-0’s interactions with biological targets may accelerate its adoption in precision medicine. The intersection of fluorine chemistry and AI-driven design positions this molecule as a frontier in next-generation therapeutics.